Inhibitors inhibitors | Vulcanchem An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.

VCID Product Name CAS No. MF
VC0006925 Carbazole derivative 1 C18H13FN2
VC0004291 MPdC C7H9NO4
VC0005034 NS19504 C10H9BrN2S
VC0005474 2-(4-(piperidin-3-yl)phenyl)-2H-indazole-7-carboxamide 1038915-75-1 C19H20N4O
VC0001801 Mps1-IN-1 1125593-20-5 C28H33N5O4S
VC0002040 (R)-3-(Propionyloxy)-4-(trimethylammonio)butanoate hydrochloride 119793-66-7 C10H20ClNO4
VC0002472 PD 123319 130663-39-7 C31H32N4O3
VC0004191 3-MPPI 133399-65-2 C23H25N5O3
VC0006241 (E)-8-(3,4-Dimethoxystyryl)-7-methyl-1,3-dipropylxanthine 141807-96-7 C22H28N4O4
VC0002983 Pixantrone 144510-96-3 C17H19N5O2
VC0004387 BW373U86 155836-50-3 C27H37N3O2
VC0003513 Nepicastat 173997-05-2 C14H15F2N3S
VC0003814 Tenofovir hydrate 206184-49-8 C9H16N5O5P
VC0006668 Solifenacin 242478-37-1 C23H26N2O2
VC0007161 Fluridil 260980-89-0 C13H11F6N3O5
VC0006239 4-oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl acetate 299952-11-7 C19H17NO4
VC0001375 Hydroxyhexamide 3168-01-2 C15H22N2O4S
VC0004783 2-(5-nitro-1H-indol-3-yl)-2-oxo-N-[(1R)-1-phenylethyl]acetamide 355022-97-8 C18H15N3O4
VC0001551 A-331440 392338-13-5 C22H27N3O
VC0007005 Androstenediol 17-acetate 5937-72-4 C21H32O3
VC0005653 Guvacoline hydrochloride 6197-39-3 C7H12ClNO2
VC0004645 4-(2-Hydroxyethyl)-1-piperazineethanesulfonic acid 7365-45-9 C8H18N2O4S
VC0006299 3-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide 898466-31-4 C21H16FN3O3S2
VC0006501 Asperlicin C 93413-06-0 C25H18N4O2
VC0006192 4-(4-Methoxy-1h-Pyrrolo[2,3-B]pyridin-3-Yl)pyrimidin-2-Amine 954143-48-7 C12H11N5O